4-Chloro-5-nitro-2-(2-thiophen-2-yl-acetylamino)-benzoic acid methyl ester

• Molecular Formula: C14H11ClN2O5S
• Molecular Weight: 354.8 g/mol
• IUPAC Name: methyl 4-chloro-5-nitro-2-[(2-thiophen-2-ylacetyl)amino]benzoate
• InChI: InChI=1S/C14H11ClN2O5S/c1-22-14(19)9-6-12(17(20)21)10(15)7-11(9)16-13(18)5-8-3-2-4-23-8/h2-4,6-7H,5H2,1H3,(H,16,18)
• InChI Key: LWGVZOCQSJUNOC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1NC(=O)CC2=CC=CS2)Cl)[N+](=O)[O-]

Description

4-Chloro-5-nitro-2-(2-thiophen-2-yl-acetylamino)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C14H11ClN2O5S and its molecular weight is 354.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-amino-4-chloro-5-nitrobenzoic acid methyl ester (221 mg in 2.5 mL of dry 1,2-dichloroethane) was added a solution of thiophen-2-yl-acetyl chloride (169 mg in 3.0 mL dry 1,2-dichloroethane) and the mixture heated at reflux on an oil bath. After 18 hours, the reaction was cooled and the solvent removed in vacuo. Recrystallization of the crude product from methanol gave the title compound (230 mg).